Cas no 2034288-78-1 (1-(3-(1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)-3-(3-chloro-4-fluorophenyl)propan-1-one)

• Product Name: 1-(3-(1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)-3-(3-chloro-4-fluorophenyl)propan-1-one
• CAS No: 2034288-78-1
• MF: C₁₅H₁₆ClFN₄O
• MW: 322.765145301819
• CID: 6585297
• PubChem ID: 121150882
• Update Time: 2025-08-05

1-(3-(1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)-3-(3-chloro-4-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-fluorophenyl)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]propan-1-one
• 3-(3-chloro-4-fluorophenyl)-1-[3-(1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl]propan-1-one
• 2034288-78-1
• F6471-5172
• AKOS032457294
• 1-(3-(1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)-3-(3-chloro-4-fluorophenyl)propan-1-one

• Inchi： 1S/C15H16ClFN4O/c16-13-9-11(1-3-14(13)17)2-4-15(22)20-7-5-12(10-20)21-8-6-18-19-21/h1,3,6,8-9,12H,2,4-5,7,10H2
• InChI Key： MYGOFXVYZWCESX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CCC(N1CCC(C1)N1C=CN=N1)=O)F

Computed Properties

• Exact Mass: 322.0996670g/mol
• Monoisotopic Mass: 322.0996670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51Ų

Additional information on 1-(3-(1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)-3-(3-chloro-4-fluorophenyl)propan-1-one

Professional Introduction to Compound with CAS No. 2034288-78-1 and Product Name: 1-(3-(1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)-3-(3-chloro-4-fluorophenyl)propan-1-one

The compound identified by the CAS number 2034288-78-1 and the product name 1-(3-(1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)-3-(3-chloro-4-fluorophenyl)propan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of key functional groups such as the triazole ring, pyrrolidine moiety, and chloro and fluoro substituents on the aromatic ring makes it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules incorporating heterocyclic structures. The triazole ring, known for its stability and versatility, has been extensively studied for its role in enhancing binding affinity and selectivity in drug candidates. The incorporation of this motif into the compound under discussion not only contributes to its structural complexity but also opens up possibilities for novel interactions with biological targets. This is particularly relevant in the context of developing inhibitors or modulators for enzymes and receptors involved in critical biological pathways.

The pyrrolidine moiety is another key feature of this compound that contributes to its pharmacological potential. Pyrrolidine derivatives are widely recognized for their role in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and cancer. The presence of this scaffold suggests that the compound may exhibit properties such as improved solubility, better bioavailability, and enhanced metabolic stability, which are crucial factors in drug design. Furthermore, the 3-(3-chloro-4-fluorophenyl)propan-1-one part of the molecule introduces fluorine and chlorine atoms, which are commonly used in medicinal chemistry to modulate electronic properties and improve pharmacokinetic profiles.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug development. The introduction of fluorine atoms can lead to increased metabolic stability, improved binding affinity, and altered pharmacokinetic properties. In particular, the chloro substituent at the 3-position of the phenyl ring can enhance lipophilicity while maintaining good water solubility, making it an attractive feature for oral administration. These attributes make the compound a valuable candidate for further investigation in preclinical studies.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies allows for the introduction of complex functional groups while maintaining structural integrity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the triazole-pyrrolidine core, while protecting group strategies have been utilized to handle sensitive functional groups during synthesis.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising properties as an inhibitor of certain enzymes involved in cancer pathways. The combination of the triazole, pyrrolidine, and halogenated phenyl moieties may contribute to selective binding to target proteins, leading to potent inhibitory effects. Additionally, computational modeling studies have been conducted to predict possible binding modes of this compound with relevant biological targets. These studies provide valuable insights into how structural modifications can be made to optimize potency and selectivity.

The potential therapeutic applications of this compound are vast and span multiple disease areas. Given its structural features, it could be explored as a candidate for treating neurological disorders, where modulation of neurotransmitter systems is crucial. Furthermore, its ability to interact with enzymes involved in cancer signaling pathways makes it a promising candidate for oncology research. The compound's unique combination of functional groups also suggests potential applications in anti-inflammatory and immunomodulatory therapies.

As research continues to evolve, new methodologies for drug discovery are being developed that leverage computational biology and artificial intelligence (AI). These technologies enable researchers to screen large libraries of compounds rapidly and identify potential hits with high accuracy. The compound under discussion could benefit from such approaches, allowing for faster identification of lead compounds that exhibit desired biological activities.

Future directions for research on this compound include detailed pharmacokinetic studies to assess its absorption, distribution, metabolism, excretion (ADME) properties. Additionally, preclinical toxicology studies will be essential to evaluate its safety profile before moving into human clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in advancing this research from laboratory-scale synthesis to clinical development.

In conclusion, the compound with CAS number 2034288-78-1 and product name 1-(3-(1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)-3-(3-chloro-4-fluorophenyl)propan-1-one represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further exploration in drug development. With ongoing research efforts focused on optimizing its pharmacological properties and exploring new therapeutic applications, this compound holds great potential for improving patient outcomes across various disease areas.